N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline

• IUPAC Name: N-[(4-methoxynaphthalen-1-yl)methyl]-2-methyl-4-nitroaniline
• InChI: InChI=1S/C19H18N2O3/c1-13-11-15(21(22)23)8-9-18(13)20-12-14-7-10-19(24-2)17-6-4-3-5-16(14)17/h3-11,20H,12H2,1-2H3
• InChI Key: TWRUHJPJSXQUPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NCC2=CC=C(C3=CC=CC=C23)OC
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline, also known as MNMN, is a chemical compound that has been widely used in scientific research due to its unique properties. MNMN is a yellow powder that is soluble in organic solvents, and it has been found to have potential applications in various fields, including biochemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline is not fully understood, but it is believed to be related to its unique molecular structure. N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline has been found to have a high affinity for certain receptors in the body, which may explain its potential pharmacological effects.
Biochemical and physiological effects:
N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline has been found to have a range of biochemical and physiological effects, including anti-inflammatory and antioxidant properties. Additionally, N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline has been studied for its potential neuroprotective effects and its ability to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline in lab experiments is its unique properties, which make it a useful tool for investigating various scientific questions. However, there are also some limitations to using N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline in lab experiments, including its potential toxicity and the need to handle it with care.

Future Directions

There are many potential future directions for research involving N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline. Some possible areas of investigation include the development of new materials, the study of its potential pharmacological effects, and the investigation of its potential use in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline and its potential applications in various fields.
In conclusion, N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline is a unique chemical compound that has been widely used in scientific research. Its potential applications in various fields make it a valuable tool for investigating a range of scientific questions. Further research is needed to fully understand the mechanism of action of N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline and its potential applications in various fields.

Synthesis Methods

The synthesis of N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline involves the reaction of 4-methoxy-1-naphthylmethanol with 2-methyl-4-nitroaniline in the presence of a catalyst. The reaction is carried out under specific conditions, and the resulting product is purified by recrystallization. This process yields a high-purity product that can be used in various research applications.

Scientific Research Applications

N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline has been used in scientific research to investigate its potential applications in various fields. One of the primary uses of N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline is in the development of new materials, including organic semiconductors and liquid crystals. Additionally, N-[(4-methoxy-1-naphthyl)methyl]-2-methyl-4-nitroaniline has been studied for its potential applications in the field of biochemistry and pharmacology.